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Compound of Interest

Compound Name:
2,4-Dimethyl-3,6-

dimethoxybenzaldehyde

Cat. No.: B8468426

Get Quote

Executive Summary
2,4-Dimethyl-3,6-dimethoxybenzaldehyde (also known as 3,6-dimethoxy-2,4-

dimethylbenzaldehyde) is a specialized tetrasubstituted aromatic aldehyde derived from the

lichen metabolite

-orcinol (2,5-dimethylresorcinol). Unlike its more common isomer (2,5-dimethoxy-3,6-
dimethylbenzaldehyde, a precursor to

-quinones), this compound serves as a critical intermediate for synthesizing specific

-substituted aromatic scaffolds found in natural products like rhizocarpic acid analogs and
complex isoquinoline alkaloids. Its electron-rich core makes it highly reactive toward
electrophilic aromatic substitution and condensation reactions, positioning it as a valuable
building block in medicinal chemistry for developing antitumor quinone derivatives.

Part 1: Chemical Identity & Structural Analysis[2]
This compound features a fully substituted benzene ring pattern that dictates its steric and

electronic behavior. The presence of two electron-donating methoxy groups at positions 3 and
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6, combined with methyl groups at 2 and 4, creates a highly electron-rich system susceptible to

oxidation.

Property Detail

IUPAC Name 3,6-Dimethoxy-2,4-dimethylbenzaldehyde

Common Synonyms -Orcinol aldehyde dimethyl ether; 2,4-Dimethyl-

3,6-dimethoxybenzaldehyde

Molecular Formula

C

H

O

Molecular Weight 194.23 g/mol

CAS Number
Not widely listed as a commodity chemical;

typically synthesized in situ.

Physical State Solid (Crystalline needles expected)

Solubility

Soluble in CH

Cl

, EtOAc, CHCl

; Insoluble in water.

Structural Insights[3]
Steric Crowding: The aldehyde group at C1 is flanked by a methyl group at C2 and a

methoxy group at C6. This "ortho-disubstitution" creates significant steric hindrance, often

requiring forcing conditions for condensation reactions (e.g., Knoevenagel or Wittig).

Electronic Effects: The methoxy groups at C3 and C6 are strong

-donors, significantly increasing the electron density of the ring. This makes the aldehyde
carbonyl less electrophilic than unsubstituted benzaldehyde but highly prone to oxidation to
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the corresponding quinone or carboxylic acid.

Part 2: Synthetic Pathways (The Core)
The synthesis of 2,4-dimethyl-3,6-dimethoxybenzaldehyde is most reliably achieved through

the Vilsmeier-Haack formylation of the fully methylated

-orcinol derivative.

Synthesis Workflow
Precursor Preparation: Methylation of

-orcinol (2,5-dimethylresorcinol) to obtain 1,3-dimethoxy-2,5-dimethylbenzene (

-orcinol dimethyl ether).

Formylation: Electrophilic attack by the Vilsmeier reagent (chloroiminium ion) at the activated

C4/C6 position.

Beta-Orcinol
(2,5-Dimethylresorcinol)

1,3-Dimethoxy-
2,5-dimethylbenzene

DMS / K2CO3
Acetone, Reflux

Iminium Salt

+ Vilsmeier Reagent
0°C -> 80°C

Vilsmeier Reagent
(POCl3 + DMF)

2,4-Dimethyl-3,6-
dimethoxybenzaldehyde

Hydrolysis
(NaOAc / H2O)

Click to download full resolution via product page

Figure 1: Synthetic route from Beta-Orcinol to the target aldehyde via Vilsmeier-Haack

formylation.

Detailed Protocol: Vilsmeier-Haack Formylation
Objective: Synthesize 2,4-dimethyl-3,6-dimethoxybenzaldehyde from 1,3-dimethoxy-2,5-

dimethylbenzene.

Reagents:
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1,3-Dimethoxy-2,5-dimethylbenzene (1.0 eq)

Phosphorus Oxychloride (POCl

, 1.2 eq)

N,N-Dimethylformamide (DMF, 1.5 eq + solvent volume)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Procedure:

Reagent Formation: In a flame-dried round-bottom flask under inert atmosphere (N

), cool anhydrous DMF (5-10 mL/g substrate) to 0°C. Add POCl

dropwise over 15 minutes. A white/yellow precipitate (Vilsmeier salt) may form.[1] Stir for 30
minutes at 0°C.

Substrate Addition: Dissolve 1,3-dimethoxy-2,5-dimethylbenzene in a minimal amount of

DMF or DCM. Add this solution dropwise to the Vilsmeier reagent at 0°C.

Reaction: Allow the mixture to warm to room temperature, then heat to 60-80°C for 2-4

hours. Monitor by TLC (the aldehyde is less polar than the starting material but more polar

than the hydrocarbon).

Hydrolysis: Cool the reaction mixture to 0°C. Pour slowly into crushed ice containing sodium

acetate (NaOAc) to buffer the pH to ~5-6. Stir vigorously for 1 hour to hydrolyze the iminium

intermediate.

Workup: Extract the aqueous mixture with DCM (3x). Wash the combined organic layers with

sat.[1][2] NaHCO

, water, and brine. Dry over anhydrous Na

SO

and concentrate in vacuo.
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Purification: Recrystallize from ethanol/water or purify via flash column chromatography

(Hexanes:EtOAc 9:1 to 4:1).

Critical Note: The electron-rich nature of the ring ensures high regioselectivity. The formyl group

will install para to a methoxy group (and ortho to the other methoxy group) due to the

synergistic directing effects.

Part 3: Reactivity Profile
The chemical behavior of 2,4-dimethyl-3,6-dimethoxybenzaldehyde is dominated by the

interplay between the oxidizable aromatic core and the sterically hindered aldehyde.

Oxidation to Quinones
The most significant application of this compound is its conversion to quinones. Treatment with

mild oxidants like Cerium(IV) Ammonium Nitrate (CAN) or Silver(II) Oxide (AgO) can effect

oxidative demethylation, converting the 1,4-dimethoxy motif into a 1,4-benzoquinone. This

transformation is pivotal in synthesizing saframycin-type antitumor antibiotics.

Condensation Reactions
Despite steric hindrance, the aldehyde undergoes:

Wittig Reaction: With phosphonium ylides to form styrenes.

Henry Reaction: With nitromethane to form nitrostyrenes (precursors to phenethylamines).

Knoevenagel Condensation: With malonic acid/esters to form cinnamic acids.
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Figure 2: Reactivity network demonstrating the versatility of the aldehyde in divergent

synthesis.

Part 4: Analytical Characterization
Validating the structure requires careful interpretation of NMR data, particularly distinguishing

between the isomeric methyl and methoxy signals.

Predicted H NMR Data (CDCl , 400 MHz)

Proton
Environment

Chemical Shift
(

)

Multiplicity Integration Assignment

-CHO 10.3 - 10.5 Singlet 1H
Aldehyde proton

(deshielded)

Ar-H 6.4 - 6.6 Singlet 1H
Ring proton at

C5

-OCH 3.7 - 3.9 Two Singlets 6H
Methoxy groups

(C3, C6)

-CH 2.1 - 2.5 Two Singlets 6H
Methyl groups

(C2, C4)
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Interpretation Key:

The presence of two distinct methoxy singlets and two distinct methyl singlets confirms the

lack of symmetry in the molecule (unlike the precursor).

The aromatic proton appears as a sharp singlet, confirming the pentasubstituted pattern.

Part 5: Safety & Handling
Hazards: Like most benzaldehydes, this compound acts as a skin and eye irritant. The

precursor (POCl

) used in synthesis is highly corrosive and water-reactive.

Storage: Store under an inert atmosphere (Argon/Nitrogen) at 2-8°C to prevent autoxidation

to the benzoic acid.

Disposal: Dispose of as hazardous organic waste. Neutralize Vilsmeier waste carefully due

to potential POCl

residues.

References
Patent Reference for Compound Existence

Benzothiazolederivate. EP0507318B1. (1992). Lists 3,6-dimethoxy-2,4-

dimethylbenzaldehyde as a chemical intermediate.[3][4]

General Vilsmeier-Haack Protocol

Meth-Cohn, O., & Stanforth, S. P. (1991). The Vilsmeier–Haack Reaction. Comprehensive
Organic Synthesis, 2, 777-794.

[5][6]

Synthesis of Related Quinone Precursors

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://patents.google.com/patent/EP0507318B1/de
https://patents.google.com/patent/EP0507318B1/de
http://psasir.upm.edu.my/id/eprint/2248/1/Bromination_of_2,S-dimethoxybenzaldehyde.pdf
https://patents.google.com/patent/US6670510B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8468426?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rhodium Archive.[7] Methylated PEA benzaldehyde precursors. (Discusses the synthesis

of isomeric 2,5-dimethoxy-3,6-dimethylbenzaldehyde and related formylation strategies).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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